Journal Name:Mass Spectrometry Reviews
Journal ISSN:0277-7037
IF:9.011
Journal Website:http://onlinelibrary.wiley.com/journal/10.1002/(ISSN)1098-2787
Year of Origin:1982
Publisher:John Wiley and Sons Inc.
Number of Articles Per Year:34
Publishing Cycle:Bimonthly
OA or Not:Not
Mass Spectrometry Reviews ( IF 9.011 ) Pub Date: 2023-03-29 , DOI:
10.1142/s0218625x23500245
In this work, A356 alloy samples having a dimension of 4×20×20mm were coated by hard anodic oxidation method at eight different thicknesses up to ∼80μm. The sample surfaces and longitudinal section of these surfaces in both coated and uncoated conditions were investigated with a scanning electron microscope (SEM). Microhardness of the coating layers and core regions (base metal) were determined with the microvickers hardness testing method. Corrosion properties of the coated and uncoated samples were investigated by an electrochemical corrosion test set up according to ASTM G5 standard. The test results obtained from the coated and uncoated surfaces were compared to each other. Coated surfaces exhibited fluctuant surface profile. Microcracks were formed on these surfaces. Microhardness of the coating layers increased with increasing coating layer thickness. Energy dispersed X-ray spectroscopy (EDS) analysis of the surfaces showed that oxygen rate on the surfaces increased after the corrosion tests. Corrosion rate of the A356 alloy coated by hard anodic oxidation decreased with increasing coating thickness up to 40–50μm, but after this coating thickness, the corrosion rate increased. The results obtained from the investigations were discussed based on the characteristics of the coated surfaces.
Mass Spectrometry Reviews ( IF 9.011 ) Pub Date: 2023-06-21 , DOI:
10.1142/s0218625x23500567
In the current scenario, many researchers aspire to develop biodegradable material for biomedical implant applications. Magnesium (Mg)-based alloys are most promising materials since they have mechanical properties similar to human bone. In this study, Mg alloy AZ31 matrix was reinforced with a seashell powder (2wt.%) and zirconium dioxide (10wt.%) using bottom pouring stir casting furnace. Scanning electron microscope (SEM) with energy dispersive spectroscopy (EDS) images confirms the proper distribution of reinforcement throughout the matrix. This study analyzed the influence of WEDM process parameters for the material removal rate (MRR) and surface roughness (SR) of the proposed composite. According to Taguchi’s L9 (33) orthogonal array the machining was performed to investigate the ideal machining parameters with a range of pulse current (Ip) 6–8 amps, pulse-on time (Ton) 5–15μs and pulse-off time (Toff) 10–30μs, respectively. Analysis of variance (ANOVA) result confirms that Ip (45.86%) has the most influencing parameter affecting the MRR and SR, followed by Ton (25.10%) and Toff (17.19%), respectively. Furthermore, Technique for Order Preference by Similar Ideal Solution (TOPSIS) and desirability approach was employed to find the optimal parameter combinations to attain the best combined output responses.
Mass Spectrometry Reviews ( IF 9.011 ) Pub Date: 2023-04-13 , DOI:
10.1142/s0218625x23500312
In order to improve the interfacial bonding at coating-substrate, a graphene oxide-hydroxyapatite (GH) coating was designed and constructed. The microstructure, bonding strength and in vitro bioactivity of the coating were analyzed. The results showed that GH coating presented uniform and crack-free structure with a flake morphology. The bonding strength of GH coating was 7.81MPa, which is about 1.2 times that of pure hydroxyapatite coating. In vitro bioactivity test using simulated body fluid exhibited that GH coating processes the ability to induce apatite formation. The GH coating should have potential application in surface modification for biomedical materials.
Mass Spectrometry Reviews ( IF 9.011 ) Pub Date: 2023-04-12 , DOI:
10.1142/s0218625x23500269
Pure copper, copper-based alloys, brass, graphite and steel are the most common tool materials for the electrical discharge machining (EDM) process. The electrode material, which exhibits good conductivity to heat and electricity and possesses better mechanical and thermal properties, is preferred for EDM applications. The major problem with conventional electrodes like copper and graphite is their low wear resistance capacity. This study is on the fabrication of Cu–SiC composites as an electrode of EDM with improved wear characteristics for machining of hardened D2 steel which is widely used in die formation. Powder metallurgy route was used to fabricate the samples which was further followed by three-step sintering process. Copper metal was used as a matrix element which was reinforced with SiC in volume fractions of 10%, 15% and 20%. Based on the desirable properties for the EDM tool, the best composition of Cu–SiC composite tool tip was suggested and was further used for machining of D2 steel. The performance of newly developed Cu–SiC composite electrode in terms of surface roughness (SR), material removal rate (MRR) and tool wear rate (TWR) was explored, and it was compared with the pure copper electrode. Pulse on-time, pulse off-time and the input current were selected as the input process parameters. Result reveals that the TWR and SR were decreased by 12–18% and 10–12%, whereas the MRR was increased by 9–28% for Cu–SiC composite tool as compared to the pure Cu electrode. Adequacy of the results was checked by statistical analysis. The surface texture of tool and machined surface was analyzed using scanning electron microscopy (SEM). SEM micrograph revealed that surface cracks on composite tool tip were lesser than pure Cu tool tip, whereas the work surface was rough while machining with the copper tool surface. Therefore, the result indicates that the newly developed Cu–SiC composite tool can be used for machining of hard materials with EDM.
Mass Spectrometry Reviews ( IF 9.011 ) Pub Date: 2023-03-31 , DOI:
10.1142/s0218625x23500282
The implementation of the fused deposition modeling (FDM) technique in the production system is mainly due to its flexibility and ability to fabricate complex 3D prototypes and geometries. However, the mechanical strength of the printed parts needs to be investigated which was influenced by the process parameters such as layer thickness (LT), raster angle (RA), and Infill Density (ID). Therefore, these process parameters need to be optimized to attain better mechanical strength from the FDM printed parts. In this research, ePA-CF filament material was used to fabricate the specimens based on the selected process parameters such as LT (0.07, 0.14, and 0.20mm), RA (0∘, 45∘, and 90∘) and ID (50%, 75%, and 100%). The artificial neural network (ANN) method was implemented to determine the influential printing process parameters. Tensile, flexural, and impact tests were considered as the response parameters based on the various combination of the input parameters. It was concluded that the printing of nylon carbon parts using LT=0.14mm, ID=100%, RA=90∘ retains improved tensile strength of 66 MPa, flexural strength of 87MPa and impact strength of 12.5KJ/m2. Further, the propagation of cracks and the mode of failure were examined using SEM fractography. These observations substantiate that the selection of an optimal combination of FDM parameters assists in enhancing the mechanical strength of the printed nylon carbon parts.
Mass Spectrometry Reviews ( IF 9.011 ) Pub Date: 2023-07-13 , DOI:
10.1142/s0218625x23500658
The structures, electronic and magnetic properties of the TM(isq)2 (isq=o-diiminobenzosemiquinonate) clusters have been investigated by using the PBE functional. The lengths of TM-N bonds of the TM(isq)2 clusters are as follows: 3d<5d<4d. According to the binding energies per atom of the TM(isq)2 clusters, the 5d TM(isq)2 clusters are more structurally stable than the corresponding 3d TM(isq)2 and 4d TM(isq)2 clusters except for the Lu(isq)2 and Hg(isq)2 clusters. According to the HOMO–LUMO gaps of the TM(isq)2 clusters, the 5d TM(isq)2 clusters are more kinetically stable than corresponding 3d TM(isq)2 and 4d TM(isq)2 clusters except for the Lu(isq)2 and W(isq)2 clusters. As for the TM(isq)2 clusters, the TM atoms lose a small amount of electrons within the scope of 0.375|e|∼1.755|e|. Maximum Mülliken spin densities (3.228|e|,0.963|e|,2.560|e| and 2.266|e|) of TM atoms of the TM(isq)2 clusters occur at Cr, Co, Mo and W.
Mass Spectrometry Reviews ( IF 9.011 ) Pub Date: 2023-06-30 , DOI:
10.1142/s0218625x23500555
Nitrogen (N) and phosphorus (P) concentrations in tributaries and bays of the Three Gorges Reservoir area increase significantly after impoundment. It will affect processes such as coalescence/dispersion of soil colloidal particles, which in turn will affect the ecological safety of the reservoir water bodies. We analyzed the aggregation process of purple soil colloidal particles, and found that aggregation was controlled by the interaction of N and P. With the increase of N and P concentration in the water body, purple soil colloidal particles transformed from slow aggregation (represented by linear growth) to fast aggregation (represented with a power function). We chose three forms of purple soil (acidic, calcareous, and alkaline) to check how interactions between nutrients and physical aggregation processes may vary across soil types. Average aggregation rate (TAA) of the three purple soils differed significantly, and the critical coalescence concentration (CCC) of neutral, alkaline, and acidic purple soils was 220.14, 117.49, and 47.20mmolL−1 and 507.49, 437.15, 328.30mmolL−1, respectively. Compared to phosphorus, the nitrogen system has higher TAA and lower CCC, indicating that nitrogen is more effective in triggering colloidal aggregation of purple soils. In the N and P systems, the surface potentials of neutral, alkaline and acidic purple soils decreased from −172.85mV to −70.28mV and −187.65mV to −81.98mV, respectively. With the increase of N and P concentrations, the surface charge density and the absolute surface potential values of the three purple soil colloids decreased, the surface potentials of the three purple soil colloids (absolute values) at the same concentration showed that P was greater than N. Meanwhile, the activation energy of interaction of all three purple soil colloids decreased continuously with the increase of N and P concentrations, and the activation energy of interaction in the N system was significantly lower than that in the P system under the same concentration conditions. Theoretical calculations showed that N and P changed the surface charge properties of the soil and increased the net gravitational force between colloidal particles, which made the net force behave as attraction and colloidal particles were more likely to agglomerate. When the N and P concentrations increased to 0.2, 0.1, 0.05molL−1, and 0.5, 0.4, 0.3molL−1, respectively, they were basically consistent with their CCC values. The net force between the three purple soil particles was negative and behaved as attraction. The surface potentials at the corresponding concentrations were all about −125mV. This study showed that N and P in the water body ultimately affected the aggregation process of soil colloids by changing the surface charge properties of particles, which in turn causes changes in the interaction forces and activation energy between colloidal particles.
Mass Spectrometry Reviews ( IF 9.011 ) Pub Date: 2023-05-31 , DOI:
10.1142/s0218625x23500452
In this paper, the effect of shot blasting parameters such as time, pressure, and grit size were studied over the water contact angle of additively manufactured aluminum alloy (AlSi10Mg) surfaces. The Taguchi L9 orthogonal array was implied to set the correlations and interactions between the shot blasting parameters and water contact angle as output parameters. The analysis of variance establishes a good agreement with the results, revealing the time as the most significant parameter with a 41.98% contribution, followed by the pressure (41.57%) and grit size (16.43%). Further, the roughness measurements and scanning electron microscopy analysis of the shot-blasted surfaces validate the variations in the water contact angle.
Mass Spectrometry Reviews ( IF 9.011 ) Pub Date: 2023-05-25 , DOI:
10.1142/s0218625x23500464
This paper is devoted to the investigation of functionalized graphene nanoplatelets (FGNPs) samples. Synthesis of FGNPs was carried out through oxidative chlorophosphorylation (OxCh) reaction, i.e. reaction of graphite with PCl3 in the presence of oxygen under different conditions. For this, the reaction of graphite with PCl3 in the presence of oxygen was carried out separately both at a temperature of 65°C and at room temperature in a CCl4 medium and at a temperature of 65°C in a CCl4 medium. The FGNPs samples obtained by this method were named FGNPs1, FGNPs2, and FGNPs3, respectively. FGNPs1, FGNPs2, and FGNPs3 were investigated using Fourier Transform Infrared (FTIR) and ultraviolet–visible (UV–Visible) spectroscopy, scanning electron microscopy (SEM), and X-ray diffraction (XRD) analysis methods. The results of FTIR spectroscopy showed that all FGNPs samples contain phosphonate groups. Based on the UV–Vis spectroscopy, the optical band gap of the samples was calculated and compared with pristine graphite. It has been established that the width of the optical bands of FGNPs1 (1.17eV), FGNPs2 (1.22eV), and FGNPs3 (1.24eV) is wider than that of the pristine graphite (1.04eV). Based on the XRD analysis, it was determined that the functionalization causes a change in the crystal lattice parameters of graphite. Based on the XRD analysis, it was determined that the functionalization causes a change in the crystal lattice parameters of graphite and FGNPs samples (number of graphene layers: FGNPs1=∼45; FGNPs2=∼42; FGNPs3=∼37) to consist of fewer graphene layers than graphite (∼120).
Mass Spectrometry Reviews ( IF 9.011 ) Pub Date: 2023-05-04 , DOI:
10.1142/s0218625x23500348
The staircase/stair-stepping effect causes wrapping, shrinkage, and surface roughness in additively manufactured (AM) parts. Consequently, abrasive flow finishing (AFF) or abrasive flow machining (AFM) may be employed to improve the AM part surface finish. This study developed an environmentally friendly AFM media using rice husk ash as base material, waste vegetable oil as a liquid synthesizer, and natural additives, i.e. glycerin. The new newly developed rice husk ash-based AFM media (HSAFM) characterization was done using Fourier Transform Infrared (FTIR) spectroscopic method and thermogravimetric analysis (TGA). AFM medium viscosity was optimized using a Taguchi design (L9). These FDM-printed extrusions die inserts were finished using optimized AFM media in a one-way AFM system. A new AFM fixture with a mandrel guide was developed to direct media flow inside the die cavity to ensure uniform finishing. Experimental research has been done on finishing the FDM-printed extrusion die insert pattern using the Box–Behnken Design (BBD)-based experimental design of the response surface methodology (RSM) technique. The surface roughness RaΔ28.16 μm was improved by 96% with the following process parameters: media viscosity of 60 Pa/s, the layer thickness of 0.3, and 90 min of finishing time.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
化学1区 | SPECTROSCOPY 光谱学1区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
3.00 | 112 | Science Citation Index Science Citation Index Expanded | Not |
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